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Compound of Interest

Compound Name: Isobutyllithium

Cat. No.: B1630937 Get Quote

An In-depth Technical Guide to Isobutyllithium

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical and physical properties of reagents is paramount for ensuring experimental

success and safety. This guide provides a detailed overview of isobutyllithium, a reactive

organolithium reagent.

CAS Number
The Chemical Abstracts Service (CAS) registry number for isobutyllithium is 920-36-5.[1][2][3]

[4][5]

Physical Properties
Isobutyllithium is a colorless to yellow liquid.[1] It is a highly reactive organometallic

compound often used in organic synthesis.[1] A summary of its key physical properties is

presented in the table below.
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Property Value

Molecular Formula C4H9Li[1][2][3]

Molecular Weight 64.06 g/mol [2][3][4][5]

Appearance Colorless to Yellow Liquid[1]

Density 0.69 g/mL at 20 °C[5]

Flash Point -4.0 °C (closed cup)[4][5]

Storage Temperature 2-8°C[1][5]

Solubility
Soluble in nonpolar solvents such as hexane

and diethyl ether.[1]

Reactivity and Handling
Isobutyllithium is a pyrophoric liquid, meaning it can ignite spontaneously when exposed to

air.[1][6] It also reacts violently with water and moisture.[1] Due to its high reactivity, it must be

handled with extreme caution under an inert atmosphere, such as in a glovebox or using air-

free techniques.[1]

Below is a diagram illustrating the key reactivity hazards and corresponding handling

precautions for isobutyllithium.
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Reactivity Hazards Handling Precautions

Pyrophoric
(Ignites in Air)

Handle under
Inert Atmosphere

Use Air-Free
Techniques

Water Reactive
(Violent Reaction)

Avoid Contact
with Water/Moisture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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